Cas no 860229-00-1 (3-(2-Methylpiperidin-1-yl)butanoic acid)

860229-00-1 structure
Product Name:3-(2-Methylpiperidin-1-yl)butanoic acid
CAS No:860229-00-1
Molecular Formula:C10H19NO2
Molecular Weight:185.26336312294
MDL:MFCD12132122
CID:4717734
3-(2-Methylpiperidin-1-yl)butanoic acid Properties
Names and Identifiers
-
- 3-(2-methylpiperidin-1-yl)butanoic acid
- 1-piperidinepropanoic acid, beta,2-dimethyl-
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- MDL: MFCD12132122
- InChIKey: LICCVDJZFCJLHJ-UHFFFAOYSA-N
- Inchi: 1S/C10H19NO2/c1-8-5-3-4-6-11(8)9(2)7-10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)
- SMILES: OC(CC(C)N1CCCCC1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Heavy Atom Count: 13
- Complexity: 182
- Topological Polar Surface Area: 40.5
3-(2-Methylpiperidin-1-yl)butanoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | BA35690-500mg |
3-(2-Methylpiperidin-1-yl)butanoic acid |
860229-00-1 | >95% | 500mg |
$467.00 | 2024-04-19 | |
abcr | AB416423-500 mg |
3-(2-Methylpiperidin-1-yl)butanoic acid |
860229-00-1 | 500MG |
€254.60 | 2023-02-19 | ||
Ambeed | A781133-1g |
3-(2-MEthylpiperidin-1-yl)butanoic acid |
860229-00-1 | 95% | 1g |
$267.0 | 2024-08-02 | |
TRC | M235230-250mg |
3-(2-Methylpiperidin-1-yl)butanoic acid |
860229-00-1 | 250mg |
$ 275.00 | 2022-06-04 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430138-250mg |
3-(2-Methylpiperidin-1-yl)butanoic acid |
860229-00-1 | 95% | 250mg |
¥1123.00 | 2024-07-28 |
3-(2-Methylpiperidin-1-yl)butanoic acid Related Literature
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Yi Zang,Grégory Genta-Jouve,Pascal Retailleau,Alexandre Escargueil,Stéphane Mann,Bastien Nay,Soizic Prado Org. Biomol. Chem., 2016,14, 2691-2697
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Edward C. Sherer,James R. Cheeseman,R. Thomas Williamson Org. Biomol. Chem., 2015,13, 4169-4173
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Qiangqiang Wang,Hongmin Ma,Xiang Ren,Xu Sun,Xuejing Liu,Dan Wu Nanoscale Adv., 2023,5, 3691-3696
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Li Guan,Yijun Zhou,Sen Yang RSC Adv., 2024,14, 193-205
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Zara Ganase,Eliana Grant,Alan Armstrong,Patrick M. Piccione,Anita M. Rea,Jeffery Richardson,Amparo Galindo,Claire S. Adjiman React. Chem. Eng., 2021,6, 1195-1211
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G. Laurent,F. Martín,H. F. Busnengo Phys. Chem. Chem. Phys., 2009,11, 7303-7311
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Rafał Bogel-Łukasik,Nuno M. T. Lourenço,Pedro Vidinha,Marco D. R. Gomes da Silva,Carlos A. M. Afonso,Manuel Nunes da Ponte,Susana Barreiros Green Chem., 2008,10, 243-248
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Jieying Zhang,Fang Li,Lili Su,Qian Hu,Jianfeng Li,Xingjun Zhu J. Mater. Chem. B, 2023,11, 7160-7168
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Thakkellapati Sivakumari RSC Adv., 2015,5, 91594-91600
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:860229-00-1)3-(2-Methylpiperidin-1-yl)butanoic acid

Purity:99%
Quantity:1g
Price($):240.0